Cas no 62004-38-0 (2-Butenamide, 2-cyano-N-(3-cyanophenyl)-3-hydroxy-)

• Product name: 2-Butenamide, 2-cyano-N-(3-cyanophenyl)-3-hydroxy-
• CAS No: 62004-38-0
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 460881
• PubChem ID: 71390691

2-Butenamide, 2-cyano-N-(3-cyanophenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, 2-cyano-N-(3-cyanophenyl)-3-hydroxy-
• 2-cyano-N-(3-cyanophenyl)-3-hydroxybut-2-enamide
• DTXSID70812591
• 62004-38-0

• Inchi： InChI=1S/C12H9N3O2/c1-8(16)11(7-14)12(17)15-10-4-2-3-9(5-10)6-13/h2-5,16H,1H3,(H,15,17)
• InChI Key： KUBNWMCSNCGMBO-UHFFFAOYSA-N
• SMILES： CC(=C(C#N)C(=O)NC1=CC=CC(=C1)C#N)O

Computed Properties

• Exact Mass: 227.06957
• Monoisotopic Mass: 227.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• PSA: 96.91